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Compound of Interest

Compound Name: Propenyl-PEG3-Propenyl

Cat. No.: B1588822 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safe handling and use of

Propenyl-PEG3-Propenyl, also known as Triethylene Glycol Diallyl Ether, a key reagent in the

synthesis of Proteolysis Targeting Chimeras (PROTACs). Given its application in drug

development and its chemical nature, a thorough understanding of its properties and potential

hazards is critical for ensuring laboratory safety.

Chemical and Physical Properties
Propenyl-PEG3-Propenyl is a PEG-based PROTAC linker. While a specific Safety Data Sheet

(SDS) for this exact compound is not readily available, data from closely related compounds,

such as Triethylene Glycol Divinyl Ether, provides valuable insight into its physical

characteristics.
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Property Value

Synonyms Triethylene Glycol Diallyl Ether

Molecular Formula C12H22O4

Molecular Weight 230.30 g/mol

Appearance Liquid

Boiling Point 126 °C at 2.4 kPa

Solubility Soluble in organic solvents like DMSO or DMF

Hazard Identification and Safety Precautions
Based on data for similar chemical structures, Propenyl-PEG3-Propenyl should be handled as

a hazardous substance. The following table summarizes the potential hazards based on the

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.

Hazard Class GHS Hazard Statement

Acute toxicity, Oral (Category 4) H302: Harmful if swallowed.

Skin sensitization (Category 1) H317: May cause an allergic skin reaction.

Serious eye damage (Category 1) H318: Causes serious eye damage.

Specific target organ toxicity — repeated

exposure, Oral (Category 2)

H373: May cause damage to organs through

prolonged or repeated exposure if swallowed.

Precautionary Statements:
To mitigate these risks, the following precautionary measures must be strictly adhered to:

P260: Do not breathe mist or vapors.[1]

P264: Wash skin thoroughly after handling.[1]

P270: Do not eat, drink or smoke when using this product.[1]
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P272: Contaminated work clothing must not be allowed out of the workplace.[1]

P280: Wear protective gloves/ eye protection/ face protection.[1]

P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER/ doctor if you feel unwell.

Rinse mouth.[1]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[1]

P305 + P351 + P338 + P310: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a

POISON CENTER/doctor.[1]

Handling and Storage Protocols
Proper handling and storage are paramount to ensuring the safety of laboratory personnel and

maintaining the integrity of the compound.

Handling
Ventilation: Always work in a well-ventilated area, preferably under a chemical fume hood, to

avoid inhalation of vapors or mists.[1]

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves. Inspect gloves prior to use and

dispose of them in accordance with laboratory safety protocols.

Eye Protection: Use chemical safety goggles or a face shield.[1]

Lab Coat: A lab coat or other protective clothing is mandatory.

Hygiene: Wash hands thoroughly after handling the compound. Do not eat, drink, or smoke

in the laboratory.[1]

Spills: In the event of a spill, absorb the material with an inert substance (e.g., vermiculite,

sand) and place it in a suitable container for disposal. Ensure the area is well-ventilated

during cleanup.
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Storage
Temperature: Store in a cool, dry, and well-ventilated place. Recommended storage

temperature is between 2-8 °C.[1]

Container: Keep the container tightly closed to prevent contamination and potential

reactions.[1]

Incompatible Materials: Store away from strong oxidizing agents and strong acids.

Light and Moisture Sensitivity: The compound may be light-sensitive; store in a dark place.[1]

As an ether, it may also have the potential to form explosive peroxides upon prolonged

exposure to air and light. Containers should be dated upon opening and checked periodically

for peroxide formation.

Experimental Workflow and Risk Mitigation
The following diagrams illustrate a standard workflow for handling Propenyl-PEG3-Propenyl in
a laboratory setting and a logical approach to risk assessment and mitigation.
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Preparation

Handling

Post-Experiment

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Prepare work area in a chemical fume hood

Equilibrate reagent to room temperature

Weigh or measure the required amount

Dissolve in appropriate solvent (e.g., DMSO, DMF)

Perform chemical reaction

Quench reaction and work-up

Dispose of waste in designated containers

Clean glassware and work area

Remove and dispose of PPE correctly

Wash hands thoroughly
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Figure 1. General experimental workflow for handling Propenyl-PEG3-Propenyl.
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Implement Control Measures

Identify Hazards
(Harmful if swallowed, Skin/Eye irritant, Organ toxicity)

Assess Risks
(Exposure potential during weighing, handling, and spills)

Engineering Controls:
- Chemical Fume Hood

Administrative Controls:
- Standard Operating Procedures (SOPs)

- Safety Training

Personal Protective Equipment (PPE):
- Chemical resistant gloves
- Safety goggles/face shield

- Lab coat

Review and Monitor
(Periodically review procedures and check for peroxide formation)
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Figure 2. Logical relationship for risk assessment and mitigation.

First Aid Measures
In case of exposure, follow these first aid guidelines:

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison control center or doctor

immediately for treatment advice.[1]

If on Skin: Take off immediately all contaminated clothing. Rinse skin with plenty of water and

soap.[1] If skin irritation or rash occurs, get medical advice/attention.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Immediately call a poison control center or doctor.[1]

If Inhaled: Move person into fresh air. If not breathing, give artificial respiration. Consult a

physician.
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Disposal Considerations
Dispose of unused reagent and waste in accordance with local, state, and federal regulations.

Do not dispose of down the drain. Contaminated packaging should be treated as hazardous

waste.

This guide is intended to provide a comprehensive overview of the safe handling of Propenyl-
PEG3-Propenyl. It is not a substitute for a thorough review of the most current Safety Data

Sheet and institutional safety protocols. All laboratory personnel should be trained on the

specific hazards and handling procedures for this compound before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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